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Compound of Interest

Compound Name: 3-Phenoxytoluene

Cat. No.: B042325

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the use of 3-Phenoxytoluene (CAS No. 3586-14-9), including detailed
operational and disposal plans to ensure laboratory safety and compliance.

Physicochemical and Safety Data

A summary of key quantitative data for 3-Phenoxytoluene is presented below for easy
reference.
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Property Value Source
Molecular Formula Ci13H120 [1112]
Molecular Weight 184.23 g/mol [1103114]
Appearance Colorless to light yellow liquid [5]
Boiling Point 271-273 °C [3]
Density 1.051 g/mL at 25 °C [3]

_ 130 °C (266 °F) - Pensky-
Flash Point [3]
Martens closed cup

Room temperature,
Storage Temperature recommended <15°C in a cool, [6]

dark place

Operational Plan: Safe Handling and Storage

Adherence to the following step-by-step procedures is critical for the safe handling and storage
of 3-Phenoxytoluene in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle 3-Phenoxytoluene in a well-ventilated area. Use of a chemical
fume hood is required to provide appropriate exhaust ventilation, especially where dusts or
aerosols may be formed.[1]

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or
NIOSH-approved eye protection.[1]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always
inspect gloves for integrity before use and employ proper glove removal technique to avoid
skin contact.[1] Dispose of contaminated gloves after use in accordance with good laboratory
practices.[1]
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» Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[7]

» Respiratory Protection: For nuisance exposures or where ventilation is inadequate, use a
P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, an OV/AG/P99
(US) or ABEK-P2 (EU EN 143) respirator cartridge is recommended. All respirators and their
components must be tested and approved under appropriate government standards such as
NIOSH (US) or CEN (EU).[1]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety
shower and eyewash station are readily accessible.

» Dispensing: When transferring 3-Phenoxytoluene, avoid splashing and the formation of
mists or aerosols.

e Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mist.[1]
After handling, wash hands thoroughly before breaks and at the end of the workday.[1]

Storage Procedures

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

» Conditions: Store in a cool place.[1] Although it is stable under normal conditions, it is
incompatible with strong oxidizing agents.[7]

e Labeling: Ensure all containers are clearly labeled with the chemical name and any
associated hazards.

Emergency and Disposal Plan
First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a physician.[1]
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» Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.[1]

[8] Remove any contaminated clothing.[8]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water and consult a physician.[1]

Spill Response

In the event of a spill, evacuate personnel to a safe area.[1] Use personal protective

equipment, including respiratory protection.[1] Avoid breathing vapors, mist, or gas.[1]

Containment: Soak up the spill with an inert absorbent material such as sand, silica gel, acid
binder, universal binder, or sawdust.[7]

Cleanup: Sweep or shovel the material into a suitable, closed container for disposal.[1] Do
not create dust.[1]

Ventilation: Ensure adequate ventilation of the area after cleanup is complete.

Environmental Precautions: Prevent the product from entering drains.[1] 3-Phenoxytoluene
is toxic to aquatic life with long-lasting effects.[4][6]

Disposal Plan

Waste Classification: This material may be classified as a hazardous waste. Chemical waste
generators must consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification.[7]

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed
disposal company.[1] Consider burning in a chemical incinerator equipped with an
afterburner and scrubber.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Visual Workflow Guides
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The following diagrams illustrate the standard operating procedure for handling 3-
Phenoxytoluene and the workflow for responding to a chemical spill.

Preparation

Start: Handling 3-Phenoxytoluene

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handling

Dispense Chemical Carefully

Avoid Skin/Eye Contact
and Inhalation

Post-Handling
Y

in a Cool, Dry Place

[Clean Work Areaj

[Wash Hands Thoroughlyj

[Store in Tightly Closed Containerj

End of Procedure
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 3-Phenoxytoluene.
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'
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l
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into a Closed Container
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Dispose of Waste as
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Report the Incident
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Caption: Workflow for Responding to a 3-Phenoxytoluene Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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